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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methoxyheptane, also known as methyl heptyl ether, is an aliphatic ether with potential

applications in organic synthesis, primarily as a solvent. Its physicochemical properties, such

as a relatively high boiling point and low polarity, suggest its utility in a range of chemical

transformations. This document provides an overview of its synthesis, physical characteristics,

and potential applications, drawing parallels with other well-studied ethers. Detailed protocols

for its synthesis via the Williamson ether synthesis are presented, alongside a discussion of its

prospective role as a greener alternative to conventional solvents.

Physicochemical Properties
A comprehensive understanding of a solvent's physical properties is crucial for its application in

synthesis. The properties of 1-methoxyheptane are summarized below, providing a basis for

its consideration in various reaction conditions.
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Property Value Reference

Molecular Formula C₈H₁₈O [1][2]

Molecular Weight 130.23 g/mol [1][2]

Boiling Point 150.5 °C at 760 mmHg [1]

Melting Point -94 °C (estimate) [1]

Density 0.78 g/cm³ [1]

Flash Point 35.8 °C [1]

Refractive Index 1.404 [1]

LogP 2.60320 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Synthesis of 1-Methoxyheptane via Williamson
Ether Synthesis
The most common and straightforward method for the preparation of 1-methoxyheptane is the

Williamson ether synthesis. This reaction proceeds via an Sₙ2 mechanism, involving the

nucleophilic attack of a methoxide ion on an n-heptyl halide.

Reaction Scheme
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Caption: Williamson Ether Synthesis of 1-Methoxyheptane.

Experimental Protocol
Materials:

1-Bromoheptane

Sodium methoxide

Anhydrous Dimethyl Sulfoxide (DMSO) or Tetrahydrofuran (THF)

Magnetic stirrer and heating mantle

Round-bottom flask with reflux condenser

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Procedure:
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Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve sodium methoxide (1.1 equivalents) in anhydrous DMSO or THF.

Addition of Alkyl Halide: To the stirred solution, add 1-bromoheptane (1.0 equivalent)

dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to 50-70 °C and maintain stirring.[1] Monitor

the progress of the reaction by thin-layer chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature.

Extraction: Transfer the reaction mixture to a separatory funnel containing water. Extract the

aqueous layer with diethyl ether or another suitable organic solvent (2 x 50 mL).

Washing: Combine the organic layers and wash with brine to remove any remaining water-

soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator to yield crude

1-methoxyheptane.

Purification: The crude product can be further purified by fractional distillation to obtain pure

1-methoxyheptane.

Potential Applications in Organic Synthesis
While specific documented uses of 1-methoxyheptane in organic synthesis protocols are

limited in the reviewed literature, its properties suggest potential as a valuable solvent. Ethers

are generally unreactive towards many reagents, making them excellent reaction media.[3]

As a "Green" Solvent Alternative
The principles of green chemistry encourage the use of solvents with lower toxicity, higher

boiling points (to reduce volatility and emissions), and better recyclability. 1-Methoxyheptane
exhibits several characteristics that align with these principles, similar to other ethers like

cyclopentyl methyl ether (CPME) which has been recognized as an eco-friendly solvent.[4]
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Favorable Physicochemical Properties

Potential 'Green' Benefits

1-Methoxyheptane

High Boiling Point (150.5 °C) Chemical Stability Hydrophobicity Potential for Low Peroxide Formation

Reduced VOC Emissions Wider Operating Temperature Range Ease of Recovery and Recycling Enhanced Safety

Click to download full resolution via product page

Caption: Potential "Green" Attributes of 1-Methoxyheptane.

Potential in Grignard Reactions
Grignard reagents are typically prepared in ethereal solvents like diethyl ether or THF.[5] These

solvents are crucial as they solvate the magnesium center, facilitating the formation of the

organomagnesium halide. 1-Methoxyheptane, being an ether, could potentially serve as a

solvent for Grignard reactions. Its higher boiling point compared to diethyl ether could be

advantageous for reactions requiring higher temperatures. However, its efficacy would need to

be experimentally verified, as the structure of the ether can influence the stability and reactivity

of the Grignard reagent.

Use in Nucleophilic Substitution and Other Reactions
The inert nature of ethers makes them suitable solvents for a variety of reactions, including

nucleophilic substitutions (Sₙ1 and Sₙ2). 1-Methoxyheptane's relatively low polarity would be

suitable for reactions involving non-polar to moderately polar reactants. Its chemical stability

under a range of conditions, including towards organometallic reagents, suggests its potential

broad applicability.[4]

Safety and Handling
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1-Methoxyheptane is a combustible liquid and should be handled with appropriate safety

precautions. It may cause skin and eye irritation.[4] It is essential to work in a well-ventilated

area and wear appropriate personal protective equipment (PPE), including gloves and safety

glasses. Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
1-Methoxyheptane is a readily synthesizable aliphatic ether with physicochemical properties

that suggest its potential as a useful solvent in organic synthesis. While specific application

protocols are not yet widely reported, its high boiling point, chemical inertness, and similarity to

established "green" solvents like CPME indicate that it could be a viable alternative to more

traditional ethereal solvents. Further research into its performance in various reaction types,

such as Grignard reactions and nucleophilic substitutions, is warranted to fully establish its

utility for researchers and professionals in drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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